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Compound of Interest

Compound Name: WEE1-IN-4

Cat. No.: B1683296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of WEE1-IN-4, a potent and selective

inhibitor of the WEE1 kinase. This document collates available preclinical data, outlines

relevant experimental methodologies, and visualizes the underlying biological pathways to

support further research and development efforts.

Introduction to WEE1-IN-4
WEE1-IN-4, with the chemical name 4-(2-Chlorophenyl)-9-hydroxypyrrolo[3,4-c]carbazole-1,3-

(2H,6H)-dione, is a small molecule inhibitor targeting the WEE1 kinase.[1][2][3] WEE1 is a

critical regulator of the G2/M cell cycle checkpoint, preventing entry into mitosis in the presence

of DNA damage.[4] By inhibiting WEE1, cancer cells with damaged DNA can be forced into

premature mitosis, leading to mitotic catastrophe and apoptosis. This mechanism is particularly

relevant in p53-deficient tumors, which are more reliant on the G2/M checkpoint for survival.

Physicochemical and Pharmacological Properties
WEE1-IN-4 is a pyrrolocarbazole compound that acts as an ATP-competitive inhibitor of WEE1.

[1][5]

Table 1: Physicochemical Properties of WEE1-IN-4
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Property Value Reference

CAS Number 622855-37-2 [1][6][7]

Molecular Formula C₂₀H₁₁ClN₂O₃ [1][2]

Molecular Weight 362.77 g/mol [1][2]

Alternate Name

4-(2-Chlorophenyl)-9-

hydroxypyrrolo[3,4-

c]carbazole-1,3-(2H,6H)-dione

[1][2]

Solubility
DMSO: 10 mg/mL, Ethanol: 10

mg/mL
[7][8]

Physical Form Solid [5]

Appearance Light orange [5]

Table 2: In Vitro Biological Activity of WEE1-IN-4

Target IC₅₀ (nM) Selectivity Reference

WEE1 11 ~40-fold vs. Chk1 [5][8]

Chk1 440 [5][8]

Note: More extensive preclinical data, including in vitro anti-proliferative activity across various

cancer cell lines, in vivo efficacy in xenograft models, and detailed pharmacokinetic and

pharmacodynamic profiles for WEE1-IN-4, are not readily available in the public domain based

on current information.

WEE1 Signaling Pathway and Mechanism of Action
WEE1 is a serine/threonine kinase that plays a pivotal role in cell cycle regulation, primarily at

the G2/M checkpoint. Its main substrate is the cyclin-dependent kinase 1 (CDK1).
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WEE1 Signaling Pathway in Cell Cycle Control
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In Vitro WEE1 Kinase Inhibition Assay Workflow
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Add serial dilutions of WEE1-IN-4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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